Cas no 622386-07-6 (Tert-butyl 4-(pyrazin-2-yl)piperazine-1-carboxylate)

Tert-butyl 4-(pyrazin-2-yl)piperazine-1-carboxylate structure
622386-07-6 structure
Product Name:Tert-butyl 4-(pyrazin-2-yl)piperazine-1-carboxylate
CAS No:622386-07-6
MF:C13H20N4O2
MW:264.323502540588
CID:2197310
PubChem ID:21069279
Update Time:2025-04-21

Tert-butyl 4-(pyrazin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 4-(pyrazin-2-yl)piperazine-1-carboxylate
    • tert-butyl 4-(pyrazin-2-yl)piperazine-1-carboxylate;
    • 622386-07-6
    • SCHEMBL12964697
    • DB-335703
    • AKOS009103827
    • KUIUUMNWANUECJ-UHFFFAOYSA-N
    • Inchi: 1S/C13H20N4O2/c1-13(2,3)19-12(18)17-8-6-16(7-9-17)11-10-14-4-5-15-11/h4-5,10H,6-9H2,1-3H3
    • InChI Key: KUIUUMNWANUECJ-UHFFFAOYSA-N
    • SMILES: O(C(N1CCN(C2C=NC=CN=2)CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 264.15900
  • Monoisotopic Mass: 264.15862589Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.56000
  • LogP: 1.53660
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.